Cas no 2092549-11-4 (2-Amino-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one)
2-Amino-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one
- 2-Amino-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one
-
- Inchi: 1S/C6H11FN2O/c7-1-5-3-9(4-5)6(10)2-8/h5H,1-4,8H2
- InChI Key: TZCBWLFJMFBUCB-UHFFFAOYSA-N
- SMILES: FCC1CN(C(CN)=O)C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 134
- XLogP3: -0.8
- Topological Polar Surface Area: 46.3
2-Amino-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A190161-100mg |
2-Amino-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one |
2092549-11-4 | 100mg |
$ 95.00 | 2022-06-08 | ||
| TRC | A190161-500mg |
2-Amino-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one |
2092549-11-4 | 500mg |
$ 365.00 | 2022-06-08 | ||
| TRC | A190161-1g |
2-Amino-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one |
2092549-11-4 | 1g |
$ 570.00 | 2022-06-08 | ||
| Life Chemicals | F1907-5348-0.25g |
2-amino-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one |
2092549-11-4 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
| Life Chemicals | F1907-5348-0.5g |
2-amino-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one |
2092549-11-4 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
| Life Chemicals | F1907-5348-1g |
2-amino-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one |
2092549-11-4 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
| Life Chemicals | F1907-5348-2.5g |
2-amino-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one |
2092549-11-4 | 95%+ | 2.5g |
$802.0 | 2023-09-07 | |
| Life Chemicals | F1907-5348-5g |
2-amino-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one |
2092549-11-4 | 95%+ | 5g |
$1203.0 | 2023-09-07 | |
| Life Chemicals | F1907-5348-10g |
2-amino-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one |
2092549-11-4 | 95%+ | 10g |
$1684.0 | 2023-09-07 |
2-Amino-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 2-Amino-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one
Compound CAS No. 2092549-11-4: 2-Amino-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one
The compound with CAS No. 2092549-11-4, commonly referred to as 2-Amino-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and the latest research findings related to this compound.
Chemical Structure and Properties
2-Amino-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one is a bicyclic compound characterized by a fused azetidine ring system. The molecule contains an amino group (-NH₂), a fluoromethyl group (-CH₂F), and a ketone group (C=O). These functional groups contribute to its versatile reactivity and biological activity. The azetidine ring, a four-membered saturated ring, adds rigidity to the molecule, which is often desirable in drug design for improving bioavailability and selectivity.
Recent studies have highlighted the importance of the fluoromethyl group in modulating the physical and chemical properties of the compound. The presence of fluorine atoms can significantly influence the molecule's lipophilicity, stability, and interactions with biological targets. For instance, fluorine substitution has been shown to enhance metabolic stability and improve pharmacokinetic profiles in preclinical models.
Synthesis and Characterization
The synthesis of 2-Amino-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one involves a multi-step process that typically begins with the preparation of the azetidine ring. One common approach involves cyclization reactions using appropriately substituted precursors. For example, the reaction of a diamine with a carbonyl compound under acidic conditions can yield the azetidine framework. Subsequent functionalization steps introduce the amino and fluoromethyl groups, followed by oxidation or reduction to form the ketone moiety.
Advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography are employed to confirm the structure and purity of the compound. These methods provide critical insights into the stereochemistry and conformational preferences of the molecule, which are essential for understanding its biological activity.
Biological Activity and Applications
2-Amino-1-(3-(fluoromethyl)azetidin-1-yll ethanone has demonstrated promising biological activity in various assays. Recent research has focused on its potential as a therapeutic agent in oncology, neurodegenerative diseases, and infectious diseases. For instance, studies have shown that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells, suggesting its potential as an anticancer agent.
In neurodegenerative research, 2-Amino... has been investigated for its ability to modulate key pathways involved in Alzheimer's disease (AD). Preclinical data indicate that it may inhibit amyloid-beta production or enhance cognitive function in animal models of AD. Furthermore, its ability to cross the blood-brain barrier (BBB) makes it an attractive candidate for central nervous system (CNS) disorders.
Another area of interest is its antiviral activity. Researchers have explored its potential as an inhibitor of viral proteases or entry factors, which could be relevant for treating viral infections such as influenza or COVID-19.
Safety and Toxicity Profile
Evaluating the safety profile of 2-Amino... is crucial for its potential therapeutic use. Acute toxicity studies have shown that it exhibits low toxicity at therapeutic doses in animal models. However, chronic toxicity studies are still ongoing to assess long-term safety concerns such as organ toxicity or genotoxicity.
In addition to preclinical safety assessments, researchers are investigating potential drug-drug interactions (DDIs). Understanding how 2-Amino... interacts with other medications is essential for ensuring safe clinical use.
Environmental Impact and Sustainability
The environmental impact of 2-Amino... is another important consideration given increasing concerns about chemical pollution. Studies are being conducted to assess its biodegradability and persistence in aquatic environments. Preliminary data suggest that it undergoes rapid degradation under aerobic conditions, which is favorable from an environmental standpoint.
Sustainable synthesis methods are also being explored to reduce waste generation and energy consumption during production. Green chemistry principles such as catalytic processes or solvent-free reactions are being incorporated into synthetic routes for this compound.
Future Directions and Research Opportunities
The future of CAS No. 2092549–... lies in further exploration of its therapeutic potential across diverse disease areas. Ongoing clinical trials will provide critical insights into its efficacy and safety profile in human subjects.
Additionally, researchers are leveraging computational tools such as machine learning algorithms to predict new targets or optimize analogs with improved properties.
2092549-11-4 (2-Amino-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)